Cas no 1538268-04-0 (3-chloro-6-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid)

• Product name: 3-chloro-6-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1538268-04-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD24306524
• CID: 5238238
• PubChem ID: 83689545

3-chloro-6-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-6-methyl-
• 3-chloro-6-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD24306524
• Inchi： 1S/C9H11ClN2O2/c1-5-2-3-6-11-7(9(13)14)8(10)12(6)4-5/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： OROOYVOFLVOJHM-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(Cl)N1CC(C)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-chloro-6-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid

Comprehensive Overview of 3-chloro-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1538268-04-0)

The compound 3-chloro-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1538268-04-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-a]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its relevance in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 3-chloro-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid is its versatility. The presence of both a chloro and a carboxylic acid functional group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with current trends in fragment-based drug design (FBDD) and combinatorial chemistry, where researchers seek to optimize molecular properties for enhanced efficacy and reduced side effects.

In the context of sustainable chemistry, this compound has also garnered attention for its potential in green synthesis methodologies. With the pharmaceutical industry under pressure to adopt eco-friendly processes, the development of efficient catalytic systems for the functionalization of imidazo[1,2-a]pyridines is a trending research area. Scientists are exploring photocatalysis and electrocatalysis as alternatives to traditional heavy metal-catalyzed reactions, which often involve hazardous reagents.

Another notable application of CAS No. 1538268-04-0 lies in its role as a precursor for fluorescence probes. The imidazo[1,2-a]pyridine scaffold is known for its luminescent properties, making it suitable for designing sensors to detect biologically relevant analytes. This ties into the broader demand for bioimaging tools in diagnostics and cellular biology, where non-invasive techniques are highly sought after.

From a commercial perspective, the demand for 3-chloro-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid is driven by its utility in patented drug formulations. Companies are actively filing patents for derivatives of this compound, particularly in therapeutic areas such as oncology and central nervous system (CNS) disorders. This reflects the broader industry shift toward personalized medicine and targeted therapies, which dominate current healthcare discussions.

Quality control and analytical characterization of CAS No. 1538268-04-0 are critical for ensuring reproducibility in research. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These methods are frequently searched by professionals seeking to optimize their synthetic protocols, highlighting the importance of reliable analytical data.

In summary, 3-chloro-6-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid represents a multifaceted compound with applications spanning drug development, material science, and environmental chemistry. Its structural features and adaptability position it as a key player in addressing contemporary challenges in life sciences and industrial chemistry. As research continues to evolve, this compound is likely to remain at the forefront of innovation in these fields.